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Compound of Interest

Compound Name: 4-(2-Chloroethyl)benzaldehyde

CAS No.: 103076-33-1

Cat. No.: B1339278 Get Quote

Executive Summary & Immediate Directives
4-(2-Chloroethyl)benzaldehyde (CAS: 103076-33-1) is a bifunctional intermediate containing

a reactive aldehyde group and an alkyl chloride moiety. Unlike simple aryl halides (e.g., 4-

chlorobenzaldehyde), the chloroethyl group functions as a primary alkylating agent.

Operational Directive: Treat as a High-Hazard Alkylating Agent. Disposal Route:Halogenated

Organic Waste stream for high-temperature incineration. Prohibited: Do NOT dispose of via

sanitary sewer, trash, or evaporation.[1][2] Do NOT mix with strong oxidizers or alkaline waste

streams.

Hazard Identification & Technical Justification
To ensure safety, researchers must understand the causality of the hazards. This molecule

presents a dual-threat profile:

Alkylating Potential (The Chloroethyl Group): The

tail is a primary alkyl halide. In biological systems, this can act as a DNA alkylator, posing
potential mutagenic or carcinogenic risks. This necessitates barrier protection (PPE) and
containment.[3][4][5][6][7]

Chemical Reactivity (The Aldehyde Group): The
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group is susceptible to air oxidation, forming 4-(2-chloroethyl)benzoic acid. While less toxic,
the accumulation of acidic crystals can pressurize sealed vessels over time.

Table 1: Physicochemical Properties & Safety Data
Property Value / Description Operational Implication

CAS Number 103076-33-1
Use for waste

tagging/inventory.

Molecular Formula
Halogenated. Must go to

halogenated waste stream.

Physical State Solid (low melting) or Liquid
May crystallize in storage;

handle as a liquid for transfer.

Flash Point >110°C (Predicted)
Combustible but not highly

flammable.

Reactivity Electrophilic (Alkylator)
Incompatible with nucleophiles

(amines, thiols) and bases.

Waste Segregation & Containerization Protocol
The integrity of the waste stream relies on strict segregation. Mixing this compound with

incompatible streams can generate heat or toxic gases.

The "Halogenated Rule"
Because the molecule contains Chlorine (Cl), it must be segregated into the Halogenated

Solvent waste stream.

Why? Non-halogenated waste streams (e.g., Acetone/Ethanol) are often used as fuel

blending. Halogens release acid gases (HCl) upon combustion, damaging standard

incinerators. They require specialized scrubbers.

Step-by-Step Disposal Workflow
Step 1: Pre-Disposal Stabilization
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Check State: If the material is in an old container, check for crystal formation (oxidation) or

pressure buildup.

Solvent Dissolution: If the pure compound is solid or viscous, dissolve it in a minimal amount

of compatible solvent (e.g., Dichloromethane or Ethyl Acetate) to facilitate transfer into the

waste container. Do not use water.

Step 2: Container Selection
Material: Amber glass (preferred) or High-Density Polyethylene (HDPE).

Seal: Screw cap with a Teflon (PTFE) liner to prevent solvent swelling and leakage.

Step 3: Labeling
Tag: Hazardous Waste.

Constituents: Explicitly list: "4-(2-Chloroethyl)benzaldehyde" and the solvent used (e.g.,

"Dichloromethane").

Hazard Checkboxes: Mark "Toxic" and "Irritant".

Step 4: Storage Pending Pickup
Store in a Satellite Accumulation Area (SAA).

Keep the container inside a secondary containment tray (polypropylene).

Segregation: Keep separate from Oxidizers (Nitric acid, Peroxides) and Strong Bases

(Sodium Hydroxide).

Emergency Procedures: Spill Response
Scenario: A 100mL bottle of 4-(2-Chloroethyl)benzaldehyde drops and shatters.

Immediate Action:

Evacuate: Clear the immediate area (15 ft radius).

Ventilate: If safe, open fume hood sashes; otherwise, rely on general lab HVAC.
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PPE Up: Double nitrile gloves, lab coat, safety goggles. (Respiratory protection required if

outside a fume hood).

Cleanup Protocol:

Contain: Encircle the spill with absorbent socks or pillows.

Absorb: Cover the liquid with an inert absorbent (Vermiculite, Sand, or commercial spill

pads). Do NOT use paper towels (combustible and poor barrier).

Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty hazardous waste bag.

Decontaminate: Wipe the surface with a mild soap/water solution, followed by an acetone

wipe. Dispose of all wipes as hazardous waste.

Visualized Workflows (Graphviz)
Diagram 1: Waste Classification Logic
This decision tree guides the researcher to the correct waste stream, preventing costly cross-

contamination.
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Waste Generation:
4-(2-Chloroethyl)benzaldehyde

Does it contain Halogens (Cl, Br, I)?
(Yes, Cl present)

Physical State?

Solid / Viscous Liquid

Dissolved in Solvent

Dissolve in DCM or EtOAc

Stabilize

Select Waste Stream

HALOGENATED ORGANIC WASTE
(High Temp Incineration)

Mandatory

Click to download full resolution via product page

Caption: Logic flow for classifying and preparing 4-(2-Chloroethyl)benzaldehyde for disposal.

Diagram 2: Spill Response Decision Matrix
A rapid-response visual aid for laboratory personnel during an accidental release.
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Spill Detected Assess Volume & Location

Minor (<100mL)
Inside Fume Hood

Major (>100mL)
Or Outside Hood

Don PPE:
Double Nitrile Gloves
Goggles, Lab Coat

EVACUATE LAB
Call EHS

Absorb with Vermiculite
(No Paper Towels)

Seal in HazWaste Bag
Label 'Toxic Debris'

Click to download full resolution via product page

Caption: Operational decision matrix for spill containment and cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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